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Compound Name: 2,3,5-Tribromobenzaldehyde
CAS No.: 477534-83-1
Cat. No.: B1472527
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An In-Depth Technical Guide to 2,3,5-Tribromobenzaldehyde: Synthesis, Properties, and
Applications

Introduction

2,3,5-Tribromobenzaldehyde is a halogenated aromatic aldehyde, a class of compounds that
serve as versatile building blocks in organic synthesis. Its structure, featuring an aldehyde
functional group and three bromine atoms on the benzene ring, offers multiple sites for
chemical modification. This makes it a valuable intermediate in the synthesis of more complex
molecules, particularly in the fields of pharmaceuticals and materials science. This guide
provides a comprehensive technical overview of 2,3,5-Tribromobenzaldehyde, including its
chemical identity, properties, synthesis considerations, and applications, with a focus on its
utility for researchers and drug development professionals.

The Chemical Abstracts Service (CAS) has assigned the number 477534-83-1 to 2,3,5-
Tribromobenzaldehyde[1]. This unique identifier is crucial for unambiguous identification in
chemical databases, regulatory submissions, and procurement.

Physicochemical and Spectroscopic Properties
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The properties of 2,3,5-Tribromobenzaldehyde are dictated by its molecular structure: the

electrophilic aldehyde group and the electron-withdrawing, bulky bromine substituents. While

extensive experimental data for this specific isomer is not widely published, we can infer its

characteristics based on related compounds.

Table 1: Key Properties of Substituted Benzaldehydes

2,3,5-
Tribromobenzaldeh

2-Amino-3,5-

3,5-

Property dibromobenzaldeh Dibromobenzaldeh
yde
. yde yde[2]
(Predicted/Inferred)
CAS Number 477534-83-1[1] 50910-55-9 56990-02-4
Molecular Formula C7HsBrsO C7HsBr2NO C7H4Br20
Molecular Weight 342.81 g/mol 278.93 g/mol 263.91 g/mol
Likely a white to off-
Appearance . ) - -
white solid
Melting Point Not available 130-135 °C 84-88 °C
Expected to be
soluble in common
organic solvents (e.g.,
Solubility THF, - -
Dichloromethane,
Ethyl Acetate) and
insoluble in water.
) O=Cclcc(Br)c(Br)c(Br  Nclc(Br)cc(Br)cclC=
SMILES String Brclcc(Br)cc(C=0)cl
)cl @]
RCPAZWISSAVDEA- ZL DMZIXUGCGKMB-

InChl Key

Inferred from structure
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Spectroscopic Analysis

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/product/b1472527/docs?utm_src=pdf-body#2-3-5-tribromobenzaldehyde-cas-number
https://www.sigmaaldrich.com/US/en/product/aldrich/515396
https://nl.kuujia.com/cas-477534-83-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Structural elucidation of 2,3,5-Tribromobenzaldehyde relies on standard spectroscopic
techniques. While a published spectrum for this specific isomer is not readily available, the
expected spectral features can be predicted. For illustrative purposes, the analysis of the
related compound 2-Amino-3,5-dibromobenzaldehyde provides a strong model for
interpretation.

e IH NMR: The aldehyde proton (-CHO) would appear as a singlet far downfield, typically
around 0 9.5-10.5 ppm. The aromatic protons would appear as distinct signals in the & 7.0-
8.0 ppm region, with their splitting patterns determined by their coupling relationships.

e 13C NMR: The carbonyl carbon of the aldehyde would be highly deshielded, appearing
around & 190 ppm. The aromatic carbons would resonate between & 120-150 ppm, with
carbons directly attached to bromine showing characteristic shifts.

o FT-IR: Key vibrational bands would include a strong C=0 stretch for the aldehyde at
approximately 1700 cm~! and C-Br stretches at lower wavenumbers (typically 500-650
cm™1).

Synthesis Methodologies

The synthesis of polybrominated benzaldehydes typically involves two primary strategies: the
direct bromination of a benzaldehyde precursor or the formylation of a pre-brominated benzene
ring. The choice of method depends on the desired substitution pattern and the availability of
starting materials.

Protocol 1: Electrophilic Bromination of a Benzaldehyde
Precursor

This approach involves the direct reaction of a less-substituted bromobenzaldehyde with a
brominating agent. The existing bromine and aldehyde groups act as directors, influencing the
position of subsequent bromination.

Step-by-Step Methodology:

o Precursor Selection: Start with a commercially available dibromobenzaldehyde that can
direct the third bromine to the desired position.
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e Reaction Setup: Dissolve the starting material in a suitable solvent (e.g., glacial acetic acid
or a chlorinated solvent).

» Bromination: Add a brominating agent, such as elemental bromine (Brz) or N-
Bromosuccinimide (NBS), often in the presence of a Lewis acid catalyst (e.g., FeCls or AICl3)
to increase the electrophilicity of the bromine.

o Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)
or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

o Work-up: Quench the reaction by adding a reducing agent (e.g., sodium bisulfite solution) to
consume excess bromine. Extract the product into an organic solvent.

 Purification: Wash the organic layer with water and brine, dry over an anhydrous salt (e.g.,
NazS0a4), and concentrate under reduced pressure. The crude product is then purified,
typically by recrystallization or column chromatography.

The causality behind using a Lewis acid is to polarize the Br-Br bond, creating a potent
electrophile (Br*) that is more readily attacked by the electron-rich aromatic ring.
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Fig. 2: Role of 2,3,5-Tribromobenzaldehyde as a key intermediate in synthetic chemistry.

Safety, Handling, and Storage

As with all halogenated aromatic aldehydes, 2,3,5-Tribromobenzaldehyde should be handled
with care in a laboratory setting. While a specific Material Safety Data Sheet (MSDS) is not
widely available, the safety profile can be inferred from similar compounds like 2-amino-3,5-
dibromobenzaldehyde and 3,5-dibromobenzaldehyde.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat. [3][4]* Engineering Controls: Handle the compound in
a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust
or vapors. [5][6]Facilities should be equipped with an eyewash station and a safety shower.
[5]* Health Hazards: This class of compounds is typically irritating to the eyes, skin, and
respiratory system. [4]Avoid contact with skin and eyes, and prevent dust generation and
inhalation. [5][6]May be harmful if swallowed. [3]* Storage: Store in a tightly closed container
in a cool, dry, and well-ventilated place away from incompatible substances such as strong
oxidizing agents. [4][5]* Disposal: Dispose of waste in accordance with local, state, and
federal regulations. Chemical waste generators must determine if a discarded chemical is
classified as hazardous. [5]

Conclusion
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2,3,5-Tribromobenzaldehyde (CAS No. 477534-83-1) is a synthetically valuable, poly-
functionalized building block. Its aldehyde group and multiple bromine substituents provide
chemists, particularly those in drug discovery and materials science, with a versatile platform
for constructing complex molecular targets. Through well-established synthetic protocols such
as electrophilic substitution and functional group transformations like condensation and cross-
coupling, this compound can be elaborated into a diverse range of novel structures. Prudent
handling in accordance with established safety protocols for halogenated aromatic aldehydes is
essential for its safe and effective use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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